Cas no 1021057-19-1 (Glycine, N-[4-(methylsulfonyl)phenyl]-, methyl ester)

• Product Name: Glycine, N-[4-(methylsulfonyl)phenyl]-, methyl ester
• CAS No: 1021057-19-1
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 5166114
• Update Time: 2025-10-29

Glycine, N-[4-(methylsulfonyl)phenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[4-(methylsulfonyl)phenyl]-, methyl ester

• Inchi： 1S/C10H13NO4S/c1-15-10(12)7-11-8-3-5-9(6-4-8)16(2,13)14/h3-6,11H,7H2,1-2H3
• InChI Key： QVWZCSBKTIFIDZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC1=CC=C(S(C)(=O)=O)C=C1

Additional information on Glycine, N-[4-(methylsulfonyl)phenyl]-, methyl ester

Comprehensive Overview of Glycine, N-[4-(methylsulfonyl)phenyl]-, methyl ester (CAS No. 1021057-19-1)

Glycine, N-[4-(methylsulfonyl)phenyl]-, methyl ester (CAS No. 1021057-19-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a methylsulfonylphenyl glycine derivative, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a methyl ester group and a methylsulfonylphenyl moiety, makes it a versatile building block in medicinal chemistry.

The growing interest in Glycine, N-[4-(methylsulfonyl)phenyl]-, methyl ester is driven by its potential applications in drug discovery and development. Researchers are particularly intrigued by its role in modulating enzyme activity and receptor binding, which aligns with current trends in targeted therapy and precision medicine. As the demand for novel therapeutic agents rises, compounds like this are increasingly explored for their ability to address unmet medical needs.

One of the most frequently asked questions about CAS No. 1021057-19-1 revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in laboratory settings. Additionally, its stability at room temperature makes it a practical choice for long-term storage and experimental use.

In the context of green chemistry and sustainable synthesis, Glycine, N-[4-(methylsulfonyl)phenyl]-, methyl ester has been evaluated for its environmental impact. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and reducing the use of hazardous reagents. This aligns with the broader industry shift toward sustainable pharmaceutical manufacturing, a topic of high relevance in today's scientific community.

The compound's structure-activity relationship (SAR) is another area of intense investigation. By modifying the methyl ester or methylsulfonylphenyl groups, scientists aim to enhance its bioactivity and selectivity. Such efforts are part of the larger trend in fragment-based drug design, where small molecules like this serve as foundational elements for developing more complex therapeutics.

From a commercial perspective, CAS No. 1021057-19-1 is available through specialized chemical suppliers, often in high purity grades suitable for research purposes. Its pricing and availability are influenced by factors such as global supply chain dynamics and raw material sourcing, which are critical considerations for procurement professionals. As the compound gains traction in academic and industrial labs, its market demand is expected to grow.

In summary, Glycine, N-[4-(methylsulfonyl)phenyl]-, methyl ester (CAS No. 1021057-19-1) represents a promising candidate for advancing drug discovery and biochemical research. Its unique properties, coupled with its relevance to contemporary scientific trends, make it a compound worth watching in the coming years. Whether you're a researcher, a supplier, or simply curious about its potential, this compound offers a fascinating glimpse into the future of medicinal chemistry.